Cas no 2138532-55-3 (4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol
• CAS No: 2138532-55-3
• MF: C₁₅H₂₇F₂NO
• MW: 275.377791643143
• CID: 6484309
• PubChem ID: 165497352
• Update Time: 2025-05-22

4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol
• 2138532-55-3
• EN300-1160443
• 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C15H27F2NO/c1-14(2,3)12-5-4-11(19)10-13(12)18-8-6-15(16,17)7-9-18/h11-13,19H,4-10H2,1-3H3
• InChI Key： KXEFPHRSLLHDGO-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC1)C1CC(CCC1C(C)(C)C)O)F

Computed Properties

• Exact Mass: 275.20607081g/mol
• Monoisotopic Mass: 275.20607081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol

Comprehensive Overview of 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138532-55-3): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138532-55-3) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its tert-butyl and difluoropiperidine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its cyclohexanol backbone further enhances its versatility in synthetic pathways, making it a valuable intermediate in drug discovery and material science.

The molecular structure of 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol incorporates a 4,4-difluoropiperidine group, which is known to influence pharmacokinetic properties such as metabolic stability and membrane permeability. This aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly sought after for their ability to improve drug-like characteristics. Researchers frequently search for terms like "fluorinated piperidine derivatives" and "tert-butyl cyclohexanol applications," reflecting the growing demand for such specialized chemicals.

From a synthetic perspective, CAS No. 2138532-55-3 serves as a key building block in the development of small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs). Its structural complexity allows for selective modifications, enabling the creation of targeted therapies for conditions such as neurological disorders and inflammatory diseases. The incorporation of difluoropiperidine is particularly noteworthy, as it often enhances binding affinity and selectivity, addressing common challenges in drug design.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol. Computational models frequently analyze such molecules to predict their interactions with biological targets, accelerating the identification of promising candidates. This synergy between experimental and in silico approaches has led to a surge in searches for "AI in medicinal chemistry" and "fluorinated compound libraries," underscoring the relevance of this compound in cutting-edge research.

In addition to pharmaceutical applications, 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol is also explored in material science. Its robust cyclohexane framework and tert-butyl group contribute to thermal stability, making it a candidate for high-performance polymers and coatings. Industries focused on "advanced material synthesis" and "fluorine-containing additives" are actively investigating such compounds to meet the demands of next-generation technologies.

Quality control and analytical characterization of CAS No. 2138532-55-3 are critical for ensuring its reproducibility in research and industrial settings. Techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are commonly employed to verify purity and structural integrity. These methods align with the broader scientific community's emphasis on "analytical validation" and "compound standardization," which are frequently searched topics in chemical databases.

Environmental and safety considerations are also paramount when working with 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. This reflects the broader shift toward "green chemistry" and "sustainable synthesis," which prioritize eco-friendly practices without compromising efficiency.

In summary, 4-Tert-butyl-3-(4,4-difluoropiperidin-1-yl)cyclohexan-1-ol (CAS No. 2138532-55-3) represents a multifaceted compound with significant potential across multiple disciplines. Its structural attributes, combined with emerging trends in drug discovery, material science, and computational chemistry, position it as a valuable asset for researchers and industries alike. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovation.